N1-(3-chloro-4-fluorophenyl)-N2-(3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl)oxalamide

• IUPAC Name: N'-(3-chloro-4-fluorophenyl)-N-[3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl]oxamide
• InChI: InChI=1S/C17H18ClFN2O4/c1-9-7-12(10(2)25-9)15(22)5-6-20-16(23)17(24)21-11-3-4-14(19)13(18)8-11/h3-4,7-8,15,22H,5-6H2,1-2H3,(H,20,23)(H,21,24)
• InChI Key: VMVOTYQBLUKCOG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(CCNC(=O)C(=O)NC2=CC(=C(C=C2)F)Cl)O
• Molecular Formula: C17H18ClFN2O4
• Molecular Weight: 368.8 g/mol

Description

N1-(3-chloro-4-fluorophenyl)-N2-(3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl)oxalamide is a useful research compound. Its molecular formula is C17H18ClFN2O4 and its molecular weight is 368.79. The purity is usually 95%.
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Scientific Research Applications

Structural Analysis and Supramolecular Chemistry

• Study on N,N'-Bis-Substituted Oxamide Compounds: Research conducted by Wang et al. (2016) on an N,N'-bis-substituted oxamide compound, closely related to the structure of interest, focused on the supramolecular structure formed by classical O—H⋯O and N—H⋯O hydrogen bonds, leading to a three-dimensional supramolecular structure. This study emphasizes the significance of structural analysis in understanding the chemical properties and potential applications of such compounds (Wang, Zheng, Li, & Wu, 2016).

Neuropharmacology and Eating Disorders

• Orexin Receptors and Compulsive Eating: Although not directly related to the compound of interest, research on orexin receptors and their antagonists, such as SB-649868, demonstrates the exploration of novel pharmacological treatments for binge eating and possibly other eating disorders with a compulsive component. This indicates a broader interest in developing targeted therapies for neuropsychiatric conditions (Piccoli et al., 2012).

Chemical Synthesis and Material Science

• Synthesis of Polymeric Materials: The study by Ito et al. (2002) on the synthesis and characterization of fluoropolymers with pendant hydroxyl groups, employing bis(epoxide)s and dicarboxylic acids or diols, provides an example of research in material science focusing on the development of new polymeric materials with specific properties, such as solubility and thermal stability. This research area could potentially be relevant for the development and application of compounds with oxalamide structures (Ito et al., 2002).